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Compound of Interest

Compound Name: Alprenoxime

CAS No.: 118552-63-9

Cat. No.: B1664800 Get Quote

Document Control
Parameter Details

Compound Name
Alprenoxime (Site-Activated Ocular

-Blocker Prodrug)

CAS Number 118552-63-9

Molecular Formula

Molecular Weight 262.35 g/mol

Hazard Classification

Potent Bioactive / Irritant.[1][2] Target-specific

ocular activity requires strict containment to

prevent inadvertent mucosal absorption.[1]

Core Directive & Scope
This protocol defines the technical standards for the safe handling, storage, and solubilization

of Alprenoxime. Unlike standard

-blockers, Alprenoxime is a ketoxime prodrug designed for enzymatic bioactivation specifically
within the iris-ciliary body [1].[1]
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Critical Scientific Insight: Researchers must recognize that Alprenoxime is chemically distinct

from its active metabolite, Alprenolol.[1] It possesses an oxime (

) moiety that renders it susceptible to hydrolysis in acidic aqueous environments.[1] Therefore,
this SOP prioritizes moisture exclusion and pH control to prevent premature degradation into
the ketone intermediate before experimental application.

Safety & Environmental Health (EHS)
Hazard Profiling
Alprenoxime is a potent pharmacological agent.[1] While it is designed to minimize systemic

cardiac effects via local activation, accidental inhalation or contact with mucous membranes

(eyes, nose) can lead to rapid local absorption and unintended pharmacological blockade.[1]

Hazard Category Risk Description Mitigation Strategy

Ocular Toxicity

High potency for lowering

intraocular pressure; direct

contact may induce transient

blurred vision or irritation.[1]

Strict Eye Protection: Safety

goggles (ANSI Z87.[1]1) are

mandatory.[1] Face shield

recommended for open-

powder handling.[1]

Inhalation

Fine powder can aerosolize;

systemic absorption via lung

mucosa is possible.[1]

Handle only inside a certified

Chemical Fume Hood or

Biosafety Cabinet (Class II).[1]

Chemical Stability

Oxime linkage is hydrolytically

unstable in low pH or high

humidity.[1]

Store in desiccated, inert

atmosphere (Argon/Nitrogen).

[1] Avoid acidic aqueous

buffers for stock solutions.[1]

Personal Protective Equipment (PPE)
Respiratory: N95 respirator (minimum) if handling outside a hood (not recommended);

P100/HEPA filters preferred.[1]

Dermal: Double nitrile gloves (0.11 mm min thickness).[1] Change immediately upon

contamination.[1]
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Clothing: Tyvek lab coat or closed-front gown to prevent powder entrapment in fibers.[1]

Storage & Stability Protocol
Long-Term Storage:

in a sealed, desiccated container.

Short-Term (Working):

(stable for days).

Light Sensitivity: Protect from direct UV light; store in amber vials.

Technical Note: Before opening, allow the vial to equilibrate to room temperature for 30 minutes

inside a desiccator. This prevents condensation from forming on the cold powder, which

catalyzes oxime hydrolysis [2].[1]

Experimental Protocol: Solubilization & Preparation
Solubilization Strategy
Alprenoxime is hydrophobic.[1] Direct dissolution in aqueous buffers (PBS/Saline) is

prohibited for stock preparation due to poor solubility and hydrolysis risk.[1]

Recommended Solvent System:

Primary Solvent: Dimethyl Sulfoxide (DMSO) - Anhydrous (

).[1]

Secondary Diluent: Phosphate Buffered Saline (PBS), pH 7.4 (for immediate use only).

Step-by-Step Preparation (10 mM Stock Solution)
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Target Concentration: 10 mM Volume: 1 mL Mass Required: 2.62 mg

Weighing:

Place a sterile, amber microcentrifuge tube on an analytical balance (readability 0.01 mg).

[1]

Use an anti-static gun on the tube to prevent powder repulsion.[1]

Weigh exactly 2.62 mg of Alprenoxime powder.[1]

Dissolution:

Add 1.0 mL of Anhydrous DMSO to the powder.

Vortex vigorously for 30 seconds.

Visual Check: Solution must be clear and colorless.[1] If particulates remain, sonicate for

10 seconds in a water bath.[1]

Aliquot & Storage:

Aliquot into

volumes to avoid freeze-thaw cycles.

Store at

. Shelf life: 3 months.

Aqueous Dilution (For In Vitro/In Vivo Assay)
Dilution Factor: Dilute the DMSO stock at least 1:1000 into the assay buffer to keep DMSO

concentration

(to avoid cytotoxicity).

Timing: Prepare aqueous dilutions immediately before use. Do not store aqueous solutions

>4 hours.
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Mechanism of Action & Bioactivation Pathway
Understanding the prodrug mechanism is vital for assay design.[1] Alprenoxime is inactive

until it undergoes a two-step enzymatic conversion in the eye.[1]
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Figure 1: Sequential enzymatic bioactivation of Alprenoxime to Alprenolol in ocular tissue.[1]

Troubleshooting & Quality Control
Observation Root Cause Corrective Action

Yellowing of Powder
Oxidative degradation or

hydrolysis.[1]

Discard immediately. Check

desiccant in storage.

Precipitation in Buffer

"Crashing out" due to high

concentration or low

temperature.[1]

Warm to

. Ensure DMSO stock is added

slowly to vortexing buffer.

Inconsistent Assay Data
Hydrolysis of oxime group

during storage.[1]

Verify stock purity via HPLC.

Ensure aqueous dilutions are

made fresh.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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